Cas no 1203354-65-7 (1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea)

• Product Name: 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• CAS No: 1203354-65-7
• MF: C₂₀H₂₄ClN₃O₄S
• MW: 437.940262794495
• CID: 6234038
• PubChem ID: 30375397
• Update Time: 2025-11-06

1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• 1-(4-butoxyphenyl)-3-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• VU0646874-1
• 1-(4-butoxyphenyl)-3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea
• 1203354-65-7
• 1-(4-butoxyphenyl)-3-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• F5537-0119
• AKOS024513097

• Inchi： 1S/C20H24ClN3O4S/c1-2-3-12-28-17-8-5-15(6-9-17)22-20(25)23-16-7-10-18(21)19(14-16)24-11-4-13-29(24,26)27/h5-10,14H,2-4,11-13H2,1H3,(H2,22,23,25)
• InChI Key： YQIOWDAMWPLWGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(NC1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 437.1176051g/mol
• Monoisotopic Mass: 437.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea

Comprehensive Introduction to 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea (CAS No. 1203354-65-7)

In the realm of advanced chemical research, 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea (CAS No. 1203354-65-7) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This urea derivative features a thiazolidine ring with a sulfone group, which contributes to its distinctive chemical behavior. Researchers are particularly intrigued by its molecular interactions and bioactivity, making it a subject of ongoing studies in medicinal chemistry and material science.

The compound’s synthetic pathway involves multi-step organic reactions, including the incorporation of a 4-butoxyphenyl moiety and a chlorophenyl group. These structural elements are critical for its solubility and binding affinity, which are often discussed in forums and academic papers. Given the rising demand for tailored chemical entities in drug discovery, 1203354-65-7 is frequently searched alongside terms like "urea-based inhibitors" and "sulfone-functionalized compounds", reflecting its relevance in modern research.

One of the most searched questions about this compound is: "What are the potential applications of 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea?" Preliminary studies suggest its utility in designing enzyme modulators or receptor ligands, though further validation is required. Its thermal stability and photophysical properties also make it a candidate for advanced material synthesis, aligning with trends in green chemistry and sustainable innovation.

From an SEO perspective, this compound’s nomenclature—such as "chlorophenylurea derivatives" or "thiazolidine sulfone compounds"—often appears in queries related to structure-activity relationships (SAR). Researchers and industry professionals actively seek data on its spectroscopic characterization (e.g., NMR, IR) and crystallographic data, underscoring the need for detailed technical resources. Additionally, discussions on patent landscapes and industrial scalability further highlight its commercial potential.

Environmental and toxicological profiles of 1203354-65-7 are another hot topic, especially amid growing regulatory scrutiny. While current literature indicates low ecotoxicity, comprehensive risk assessments are recommended. This aligns with broader public interest in safe chemical design and biodegradability, which dominate contemporary debates in chemical sciences.

In summary, 1-(4-butoxyphenyl)-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea represents a fascinating intersection of organic synthesis and applied research. Its CAS No. 1203354-65-7 serves as a pivotal identifier for databases, while its structural complexity continues to inspire innovation across disciplines. As interest grows, so does the demand for high-quality, peer-reviewed data—making it a cornerstone of future scientific exploration.